1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-3-(2-methoxynaphthalen-1-yl)propan-1-one
Description
1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-3-(2-methoxynaphthalen-1-yl)propan-1-one is a useful research compound. Its molecular formula is C19H20N4O2 and its molecular weight is 336.395. The purity is usually 95%.
BenchChem offers high-quality 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-3-(2-methoxynaphthalen-1-yl)propan-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-3-(2-methoxynaphthalen-1-yl)propan-1-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Medicinal Chemistry Drug Discovery
Triazoles are known for their ability to mimic peptide bonds and interact with biological targets, enhancing bioavailability. They serve as core structures in antifungal agents like fluconazole and itraconazole, which inhibit fungal enzymes responsible for ergosterol biosynthesis . Azetidines also play a significant role in pharmaceutical development due to their reactivity driven by ring strain .
Antimicrobial Agents
Compounds containing triazole rings have shown a wide range of biological activities, including antimicrobial properties. They could potentially be used to develop new antibacterial and antiviral agents .
Anticancer Agents
Both triazole and azetidine derivatives have been explored for their antiproliferative effects against various cancer cell lines. The compound may have potential applications in cancer therapy .
Organic Synthesis
Azetidines are important in organic synthesis due to their considerable ring strain yet more stability compared to related aziridines . This makes them valuable intermediates in the synthesis of more complex molecules.
Supramolecular Chemistry
Triazoles have found applications in supramolecular chemistry due to their ability to form hydrogen bonds and coordinate with metals, which could be useful in constructing complex molecular architectures .
Materials Science
The unique properties of triazoles have been utilized in materials science, particularly in the development of polymers with specific characteristics for industrial applications .
properties
IUPAC Name |
3-(2-methoxynaphthalen-1-yl)-1-[3-(triazol-1-yl)azetidin-1-yl]propan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O2/c1-25-18-8-6-14-4-2-3-5-16(14)17(18)7-9-19(24)22-12-15(13-22)23-11-10-20-21-23/h2-6,8,10-11,15H,7,9,12-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PXUMTQNRSOTFCJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=CC=CC=C2C=C1)CCC(=O)N3CC(C3)N4C=CN=N4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-3-(2-methoxynaphthalen-1-yl)propan-1-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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